Cas no 1256701-20-8 (4-(3-Acetamidopropyl)benzoic acid)

• Product Name: 4-(3-Acetamidopropyl)benzoic acid
• CAS No: 1256701-20-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5639325
• PubChem ID: 165911548
• Update Time: 2025-05-20

4-(3-Acetamidopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274023
• 4-(3-acetamidopropyl)benzoic acid
• 1256701-20-8
• 4-(3-Acetamidopropyl)benzoic acid

• Inchi： 1S/C12H15NO3/c1-9(14)13-8-2-3-10-4-6-11(7-5-10)12(15)16/h4-7H,2-3,8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YRYBEJDXKWSQGU-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(3-Acetamidopropyl)benzoic acid

4-(3-Acetamidopropyl)benzoic Acid: A Comprehensive Overview

4-(3-Acetamidopropyl)benzoic acid, identified by the CAS number 1256701-20-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid moiety linked to a propyl group substituted with an acetamide functional group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 4-(3-Acetamidopropyl)benzoic acid in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the acetamide group imparts unique physicochemical properties to the molecule, enhancing its solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of benzoyl chloride with 3-acetamidopropylamine, followed by hydrolysis to yield the desired product. This method has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The structural versatility of 4-(3-Acetamidopropyl)benzoic acid has also led to its use in material science applications. For instance, it has been employed as a precursor in the synthesis of polymeric materials with tailored properties, such as enhanced mechanical strength and thermal stability. These materials hold promise for use in advanced composites and electronic devices.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-(3-Acetamidopropyl)benzoic acid. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 4-(3-Acetamidopropyl)benzoic acid, with its unique structure and diverse applications, continues to be a focal point in chemical research. Its role as an intermediate in drug development and material science underscores its significance in advancing modern technologies. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the scientific community.